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1-Cyclopropylpiperazine
Compound Name:

hydrochloride
CAS No.: 223556-29-4
Cat. No.: B3049872

Get Quote

\ J

An In-Depth Technical Guide to 1-Cyclopropylpiperazine Hydrochloride (CAS 94605-97-7)
for Advanced Research and Development

This document provides a comprehensive technical overview of 1-Cyclopropylpiperazine
hydrochloride (CAS 94605-97-7), a pivotal building block in modern medicinal chemistry.
Designed for researchers, chemists, and drug development professionals, this guide
synthesizes core physicochemical data, validated synthesis and analytical protocols, and
critical safety information, grounding all claims in authoritative sources.

Core Compound Identity and Physicochemical
Properties

1-Cyclopropylpiperazine hydrochloride is the salt form of the parent compound, 1-
(Cyclopropylcarbonyl)piperazine. The hydrochloride form enhances stability and solubility,
particularly in agueous media, making it more amenable to handling and reaction setup in
pharmaceutical development.[1] Its unique structure, featuring a strained cyclopropyl ring
coupled to a piperazine amide, imparts distinct reactivity and conformational properties that are
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leveraged in the design of novel therapeutic agents targeting neurological and psychiatric
disorders.[2]

Table 1: Physicochemical and Identification Data

Property Value Source(s)
CAS Number 1021298-67-8 [21[31[4]
Molecular Formula CsH14N20-HCI [2][41[5]
Molecular Weight 190.67 g/mol [21[3][6]

cyclopropyl(piperazin-1-
IUPAC Name yelopropyl(plp _ (3]
yl)methanone;hydrochloride

White to off-white or pale
Appearance ] [2][5]
orange crystalline powder

Melting Point 175-180 °C [2][5]

B Soluble in water and polar
Solubility _ [51[7]
solvents like alcohols.

Typically 297-98% by titration;
Purity >99.5% by LCMS is [2][4]1[5]
achievable.

| Storage | Store in a cool, dry, well-ventilated place away from moisture. Keep container tightly
sealed. Recommended storage at <15°C. [[5][8][9] |

Synthesis and Manufacturing Insights

The synthesis of 1-Cyclopropylpiperazine hydrochloride is most commonly achieved via the
deprotection of a stable, Boc-protected intermediate. This route is favored in industrial settings
due to its high yield and purity, avoiding the handling of more reactive reagents like acyl
chlorides in the final steps.

Workflow for Synthesis via Boc-Deprotection
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The following diagram and protocol detail a robust and scalable method for producing the
target compound.

Step 1. Starting Material

tert-butyl 4-(cyclopropanecarbonyl)
piperazine-1-carboxylate

Reagent Prep
Step 2: Deprotection

Dissolve in Methanol (MeOH)
Cool to 0°C

Reaction

Add HCI/MeOH Solution (3M)
Stir at Room Temperature Overnight

Workup

Step 3: |solation

@oncentrate Under Reduced Pressure)

Purification

Step 4: Final Product

1-Cyclopropylpiperazine hydrochloride
(Off-white solid, quantitative yield)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Cyclopropylpiperazine HCI.
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Detailed Synthesis Protocol

This protocol is adapted from established literature procedures and provides a reliable method

for laboratory-scale synthesis.[10]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve tert-butyl
4-(cyclopropanecarbonyl)piperazine-1-carboxylate (1.0 eq, e.g., 14.5 mmol, 3.7 g) in
methanol (approx. 4 mL per gram of starting material).

Acidification: Cool the solution to 0 °C using an ice bath. While stirring, slowly add a 3M
solution of hydrochloric acid in methanol (1.0 eq volume, e.g., 15 mL).

o Expert Insight: The slow addition of acid at low temperature is crucial to control the
exotherm of the reaction and prevent potential side reactions. Using a pre-prepared
HCl/methanol solution ensures accurate stoichiometry and avoids the introduction of
water.

Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Continue stirring overnight (12-16 hours) to
ensure complete deprotection.

Product Isolation: Monitor the reaction to completion using Thin Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Upon completion, remove the
solvent by concentration under reduced pressure using a rotary evaporator.

Final Product: The resulting off-white solid is 1-Cyclopropylpiperazine hydrochloride. The
reaction typically proceeds to completion, affording a quantitative yield of high purity product
that can be used directly in subsequent steps.[10]

Analytical Characterization and Quality Control

Rigorous analytical testing is essential to confirm the identity, purity, and quality of 1-

Cyclopropylpiperazine hydrochloride. A multi-technique approach ensures that the material

meets the stringent specifications required for pharmaceutical applications.

Quality Control Workflow
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Caption: Standard quality control workflow for intermediates.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR is used to confirm the chemical structure of the compound. The expected chemical
shifts and multiplicities provide a unique fingerprint for the molecule.

Table 2: Representative *H NMR Data (Reference data from a synthesis characterized in
DMSO-de at 400 MHZz)[10]

Chemical Shift (5)

Multiplicity Integration Assignment
pPpm
9.58 s (broad) 2H NHz* (piperazine)
3.69 - 4.08 m 4H -C(=0)-NCHz2-
3.04 -3.16 m 4H -NH-CHz-
1.96 - 2.03 m 1H Cyclopropyl -CH-

| 0.71-0.76 | m | 4H | Cyclopropyl -CHz- |
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High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining purity. A reverse-phase method with UV detection
is standard. While piperazine itself lacks a strong chromophore, the cyclopropyl amide group
allows for detection at lower UV wavelengths.

Exemplary HPLC-UV Protocol

Column: C18, 250 x 4.6 mm, 5 um particle size.
e Mobile Phase A: 0.1% Formic Acid in Water.
e Mobile Phase B: Acetonitrile.

o Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to initial
conditions.

e Flow Rate: 1.0 mL/min.
o Detection: UV at 210 nm.
o Sample Preparation: Dissolve 1 mg of sample in 1 mL of a 50:50 water/acetonitrile mixture.

» Self-Validation Principle: The method's validity is confirmed by ensuring baseline separation
of the main peak from any potential impurities or starting materials. A sharp, symmetrical
peak shape is indicative of good chromatographic performance.

Applications in Drug Discovery

1-Cyclopropylpiperazine hydrochloride is not an active pharmaceutical ingredient (API) itself
but rather a crucial intermediate. Its utility stems from the piperazine moiety, a common scaffold
in medicinal chemistry, and the cyclopropylcarbonyl group, which can serve as a stable,
conformationally rigid element.

Key Applications:

e PARP Inhibitors: It is a documented key intermediate in the synthesis of Olaparib, a PARP
inhibitor used in cancer therapy.[11] In the final synthetic steps, it is coupled with a carboxylic
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acid moiety to form the final APIL.[12]

o Neuroprotective Agents: The compound is used as a reagent in the synthesis of Esaprazole
analogs, which have shown potential o1 receptor binding and neuroprotective properties in
vitro.[13]

» Versatile Building Block: Beyond specific drugs, it serves as a versatile building block for
creating libraries of compounds for screening, particularly for targets in the central nervous
system (CNS).[2]

1-Cyclopropylpiperazine HCI
(CAS 94605-97-7)

Amide Coupling /Derivatization \ Scaffold Hopping

Therapeutic Areas

(Neurology) (Other Research Areas)

Example APIs & Leads

Olaparib Esaprazole Analogs o
[(PARP Inhibitor) [(Neuroprotection) (Novel Compound leranes)

Click to download full resolution via product page
Caption: Role as a key intermediate in drug development.

Safety and Handling

Proper handling of 1-Cyclopropylpiperazine hydrochloride is essential to ensure laboratory
safety. The compound is an irritant and can be harmful if ingested.

Table 3: GHS Hazard and Safety Information
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Hazard Class GHS Statement Code Description
Skin Irritation H315 Causes skin irritation.[3][5]
o Causes serious eye irritation.
Eye Irritation H319
[3][5]
Acute Toxicity, Oral H302 Harmful if swallowed.[3]

| Skin Sensitization | H317 | May cause an allergic skin reaction.[3] |

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid dust inhalation.[8]
e Personal Protective Equipment:

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[8]

o Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile). Gloves must be inspected
prior to use. Wash and dry hands after handling.[8]

o Body Protection: Wear a lab coat. For large quantities, consider impervious clothing.[8]

e Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the work

area.

First Aid Measures

« If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. If skin irritation occurs, seek medical advice.[5][8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[5][14]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[8]
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« If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.[8][14]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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